ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate

• IUPAC Name: ethyl 4-[2-(4,6-diaminopyrimidin-2-yl)sulfanylpropanoylamino]benzoate
• InChI: InChI=1S/C16H19N5O3S/c1-3-24-15(23)10-4-6-11(7-5-10)19-14(22)9(2)25-16-20-12(17)8-13(18)21-16/h4-9H,3H2,1-2H3,(H,19,22)(H4,17,18,20,21)
• InChI Key: JZBPQVQUXVPEQO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C(C)SC2=NC(=CC(=N2)N)N
• Molecular Formula: C16H19N5O3S
• Molecular Weight: 361.4 g/mol

Description

Ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate, also known as EDPB, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. EDPB is a synthetic compound that belongs to the class of benzoic acid derivatives. It was first synthesized in the early 2000s and has since been studied extensively for its various applications.

Mechanism of Action

The mechanism of action of ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate is not fully understood. However, it has been proposed that ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate exerts its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate has also been shown to inhibit the growth and proliferation of cancer cells by interfering with the cell cycle. The anti-inflammatory activity of ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate is believed to be due to its ability to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory cytokines. The antibacterial activity of ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate is believed to be due to its ability to disrupt bacterial cell membranes.
Biochemical and Physiological Effects:
ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate has been found to affect various biochemical and physiological processes in cells. It has been shown to induce the generation of reactive oxygen species (ROS) in cancer cells, which can lead to oxidative stress and ultimately cell death. ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate has also been found to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and inflammation. In addition, ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate has been shown to affect the activity of various enzymes involved in cellular metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate is its potent anticancer activity against various cancer cell lines. This makes it a promising candidate for the development of new anticancer drugs. In addition, ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate has been shown to possess anti-inflammatory and antibacterial properties, which could be useful in the treatment of inflammatory diseases and bacterial infections.
One of the limitations of ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate is its potential toxicity. Studies have shown that ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate can cause cytotoxicity in normal cells at high concentrations. This could limit its use as a therapeutic agent. In addition, the mechanism of action of ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate is not fully understood, which could make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate. One area of research could focus on the optimization of ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate's anticancer activity by identifying its molecular targets and developing more potent analogs. Another area of research could focus on the development of ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate-based therapies for the treatment of inflammatory diseases and bacterial infections. Additionally, more studies are needed to elucidate the mechanism of action of ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate and its potential toxicity.

Scientific Research Applications

Ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate has been studied for its potential therapeutic applications in the treatment of cancer, inflammation, and bacterial infections. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, colon, and lung cancer cells. ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, ethyl 4-({2-[(4,6-diamino-2-pyrimidinyl)thio]propanoyl}amino)benzoate has been found to exhibit antibacterial activity against Gram-negative bacteria.